Cas no 60573-70-8 (Benzene, 4-bromo-1-butyl-2-methyl-)

Benzene, 4-bromo-1-butyl-2-methyl- structure
60573-70-8 structure
Product Name:Benzene, 4-bromo-1-butyl-2-methyl-
CAS No:60573-70-8
MF:C11H15Br
MW:227.140802621841
CID:496889
PubChem ID:12327859
Update Time:2025-04-19

Benzene, 4-bromo-1-butyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-bromo-1-butyl-2-methyl-
    • 4-bromo-1-butyl-2-methylbenzene
    • Inchi: 1S/C11H15Br/c1-3-4-5-10-6-7-11(12)8-9(10)2/h6-8H,3-5H2,1-2H3
    • InChI Key: RWRDDTBKMZAHSN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C)C=1)CCCC

Computed Properties

  • Exact Mass: 226.03575
  • Monoisotopic Mass: 226.03571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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